Cas no 1189431-92-2 (ethyl 1-[1-(3-cyano-6-fluoroquinolin-4-yl)piperidine-4-carbonyl]piperidine-4-carboxylate)

• Product Name: ethyl 1-[1-(3-cyano-6-fluoroquinolin-4-yl)piperidine-4-carbonyl]piperidine-4-carboxylate
• CAS No: 1189431-92-2
• MF: C₂₄H₂₇FN₄O₃
• MW: 438.494589090347
• CID: 5391185
• Update Time: 2025-05-19

ethyl 1-[1-(3-cyano-6-fluoroquinolin-4-yl)piperidine-4-carbonyl]piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-[[1-(3-cyano-6-fluoro-4-quinolinyl)-4-piperidinyl]carbonyl]-4-piperidinecarboxylate
• ethyl 1-[1-(3-cyano-6-fluoroquinolin-4-yl)piperidine-4-carbonyl]piperidine-4-carboxylate

• Inchi： 1S/C24H27FN4O3/c1-2-32-24(31)17-7-11-29(12-8-17)23(30)16-5-9-28(10-6-16)22-18(14-26)15-27-21-4-3-19(25)13-20(21)22/h3-4,13,15-17H,2,5-12H2,1H3
• InChI Key： ICINICNCFBTYNC-UHFFFAOYSA-N
• SMILES： N1(C(C2CCN(C3C4C(N=CC=3C#N)=CC=C(F)C=4)CC2)=O)CCC(C(OCC)=O)CC1

Computed Properties

• Exact Mass: 438.207
• Monoisotopic Mass: 438.207
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.5A^2

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 648.6±55.0 °C(Predicted)
• pka: 6.42±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on ethyl 1-[1-(3-cyano-6-fluoroquinolin-4-yl)piperidine-4-carbonyl]piperidine-4-carboxylate

Introduction to Ethyl 1-[1-(3-Cyano-6-Fluoroquinolin-4-yl)piperidine-4-carbonyl]piperidine-4-carboxylate (CAS No. 1189431-92-2)

Ethyl 1-[1-(3-cyano-6-fluoroquinolin-4-yl)piperidine-4-carbonyl]piperidine-4-carboxylate (CAS No. 1189431-92-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the quinoline family and features a unique combination of functional groups, including a cyano group, a fluoro substituent, and two piperidine rings. These structural elements contribute to its potential therapeutic applications and biological activities.

The quinoline core is a well-known scaffold in medicinal chemistry, often found in various drugs due to its diverse biological activities. The presence of the cyano group and the fluoro substituent adds to the compound's pharmacological profile, potentially enhancing its potency and selectivity. The piperidine rings, which are common in many bioactive molecules, provide additional structural flexibility and can influence the compound's binding affinity to specific receptors.

Recent studies have highlighted the potential of ethyl 1-[1-(3-cyano-6-fluoroquinolin-4-yl)piperidine-4-carbonyl]piperidine-4-carboxylate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific signaling pathways involved in neuronal protection and repair. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound effectively inhibits the aggregation of amyloid-beta peptides, a key factor in Alzheimer's disease pathogenesis.

Another area of interest is its potential as an anti-inflammatory agent. Inflammatory responses are central to many diseases, including arthritis and certain autoimmune conditions. Preliminary studies have indicated that ethyl 1-[1-(3-cyano-6-fluoroquinolin-4-yl)piperidine-4-carbonyl]piperidine-4-carboxylate can downregulate pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its utility in managing inflammatory disorders.

The pharmacokinetic properties of ethyl 1-[1-(3-cyano-6-fluoroquinolin-4-yl)piperidine-4-carbonyl]piperidine-4-carboxylate have also been extensively studied. Its oral bioavailability and metabolic stability are crucial factors for its potential as a therapeutic agent. Research has shown that this compound exhibits favorable pharmacokinetic profiles, with good absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties make it an attractive candidate for further preclinical and clinical development.

In terms of safety, preclinical toxicology studies have indicated that ethyl 1-[1-(3-cyano-6-fluoroquinolin-4-yl)piperidine-4-carbonyl]piperidine-4-carboxylate has a low toxicity profile at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are essential before advancing to human trials.

The synthesis of ethyl 1-[1-(3-cyano-6-fluoroquinolin-4-yl)piperidine-4-carbonyl]piperidine-4-carboxylate involves several steps and requires precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the coupling of a cyano-substituted quinoline derivative with a piperidine carboxylic acid ester using coupling reagents such as HATU or EDC·HCl. The resulting intermediate is then further functionalized to introduce the additional piperidine ring and ethyl ester group.

The structural complexity of ethyl 1-[1-(3-cyano-6-fluoroquinolin-4-yl)piperidine-4-carbonyl]piperidine-4-carboxylate also presents challenges in analytical characterization. High-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly employed techniques for confirming its identity and purity. These methods are essential for ensuring that the compound meets the stringent quality standards required for pharmaceutical applications.

In conclusion, ethyl 1-[1-(3-cyano-6-fluoroquinolin-4-yl)piperidine-4-carbonyl]piperidine-4-carboxylate (CAS No. 1189431-92-2) is a promising compound with diverse potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full therapeutic potential, this compound may play a significant role in advancing treatments for various diseases.